Cas no 71969-25-0 ((4-Aminophenyl)(3,4-dimethylphenyl)methanone)

• Product Name: (4-Aminophenyl)(3,4-dimethylphenyl)methanone
• CAS No: 71969-25-0
• MF: C₁₅H₁₅NO
• MW: 225.285703897476
• MDL: MFCD00446979
• CID: 1085408
• PubChem ID: 2828986
• Update Time: 2025-04-25

(4-Aminophenyl)(3,4-dimethylphenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (4-Aminophenyl)(3,4-dimethylphenyl)methanone
• (4-aminophenyl)-(3,4-dimethylphenyl)methanone
• (4-aminophenyl)(3,4-dimethylphenyl)methanone(SALTDATA: FREE)
• CHEMBRDG-BB 5127943
• AC1MD0KI
• Ambcb5127943
• BBL002093
• CBDivE_002771
• CTK5D5314
• MolPort-001-486-546
• Oprea1_474025
• SR-01000196373-1
• DTXSID20385220
• MFCD00446979
• AKOS003244090
• SB80210
• SR-01000196373
• (4-Aminophenyl)(3,4-dimethylphenyl)methanone, AldrichCPR
• 71969-25-0
• BS-36188
• CS-0357242
• 4-(3,4-DIMETHYLBENZOYL)ANILINE
• STK894873

• MDL： MFCD00446979
• Inchi： 1S/C15H15NO/c1-10-3-4-13(9-11(10)2)15(17)12-5-7-14(16)8-6-12/h3-9H,16H2,1-2H3
• InChI Key： YDKUTIXKMCAGFZ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)N)C1C=CC(C)=C(C)C=1

Computed Properties

• Exact Mass: 225.11500
• Monoisotopic Mass: 225.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.09000
• LogP: 3.69780

Additional information on (4-Aminophenyl)(3,4-dimethylphenyl)methanone

Comprehensive Guide to (4-Aminophenyl)(3,4-dimethylphenyl)methanone (CAS No. 71969-25-0): Properties, Applications, and Market Insights

(4-Aminophenyl)(3,4-dimethylphenyl)methanone (CAS No. 71969-25-0) is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries. This aromatic ketone derivative is characterized by its unique molecular structure, which combines an aminophenyl group with a dimethylphenyl group. Its chemical formula is C₁₅H₁₅NO, and it is widely recognized for its potential applications in drug synthesis, material science, and organic electronics.

The growing interest in (4-Aminophenyl)(3,4-dimethylphenyl)methanone is driven by its versatile properties, including its high thermal stability and solubility in organic solvents. Researchers and manufacturers are increasingly exploring its use as a key intermediate in the production of advanced materials and bioactive molecules. With the rise of green chemistry and sustainable synthesis practices, this compound is also being studied for its potential in eco-friendly processes.

One of the most common questions about 71969-25-0 is its role in pharmaceutical research. Recent studies highlight its utility in the development of novel therapeutic agents, particularly in the fields of neurology and oncology. Its electron-rich structure makes it a valuable building block for designing small-molecule inhibitors and fluorescence probes. Additionally, its compatibility with polymer chemistry has opened doors for applications in conductive materials and optoelectronic devices.

From a market perspective, the demand for (4-Aminophenyl)(3,4-dimethylphenyl)methanone is expected to grow steadily, driven by advancements in personalized medicine and smart materials. Industry reports suggest that the compound's niche applications in high-performance coatings and biodegradable polymers are attracting investments from leading chemical companies. As the global focus shifts toward renewable resources, this compound is also being evaluated for its potential in bio-based product development.

For researchers and procurement specialists, understanding the synthesis pathways of 71969-25-0 is crucial. The compound can be synthesized via Friedel-Crafts acylation or palladium-catalyzed coupling reactions, with recent innovations focusing on catalyst efficiency and waste reduction. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to ensure its purity and structural integrity.

In summary, (4-Aminophenyl)(3,4-dimethylphenyl)methanone (CAS No. 71969-25-0) represents a promising compound with diverse applications across multiple industries. Its unique chemical properties, coupled with the growing demand for specialty chemicals, position it as a valuable asset in modern scientific and industrial endeavors. Future research is likely to uncover even more innovative uses, particularly in nanotechnology and biomedical engineering.